Cas no 1895991-16-8 (5-methoxy-2-(sulfanylmethyl)phenol)

• Product Name: 5-methoxy-2-(sulfanylmethyl)phenol
• CAS No: 1895991-16-8
• MF: C₈H₁₀O₂S
• MW: 170.228801250458
• CID: 5925463
• PubChem ID: 117221457
• Update Time: 2025-10-18

5-methoxy-2-(sulfanylmethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-(sulfanylmethyl)phenol
• 1895991-16-8
• EN300-1288566

• Inchi： 1S/C8H10O2S/c1-10-7-3-2-6(5-11)8(9)4-7/h2-4,9,11H,5H2,1H3
• InChI Key： WNOOEWLENBRYMK-UHFFFAOYSA-N
• SMILES： SCC1C=CC(=CC=1O)OC

Computed Properties

• Exact Mass: 170.04015073g/mol
• Monoisotopic Mass: 170.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.5Ų

Additional information on 5-methoxy-2-(sulfanylmethyl)phenol

Introduction to 5-methoxy-2-(sulfanylmethyl)phenol (CAS No. 1895991-16-8)

5-methoxy-2-(sulfanylmethyl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1895991-16-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of phenolic derivatives, characterized by its unique structural features that include a methoxy group at the fifth position and a sulfanylmethyl substituent at the second position of the benzene ring. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structure of 5-methoxy-2-(sulfanylmethyl)phenol consists of a benzene core modified with an electron-donating methoxy group and an electron-withdrawing sulfanylmethyl group. This combination creates a molecule with both nucleophilic and electrophilic characteristics, enabling its participation in diverse chemical reactions such as nucleophilic substitution, oxidation, and reduction processes. The sulfanylmethyl group, in particular, is known for its ability to form stable complexes with transition metals, which has implications in catalytic applications.

In recent years, there has been growing interest in 5-methoxy-2-(sulfanylmethyl)phenol due to its potential applications in drug discovery and development. Its phenolic moiety is recognized for its antioxidant properties, which are crucial in mitigating oxidative stress-related diseases. Moreover, the sulfanylmethyl group can serve as a versatile handle for further functionalization, allowing chemists to design more complex molecular architectures.

One of the most compelling aspects of 5-methoxy-2-(sulfanylmethyl)phenol is its role as a precursor in the synthesis of biologically active compounds. Researchers have leveraged its unique structure to develop novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its utility in generating derivatives with anti-inflammatory and anticancer properties. The methoxy group enhances solubility and bioavailability, while the sulfanylmethyl moiety contributes to binding affinity with biological targets.

The synthesis of 5-methoxy-2-(sulfanylmethyl)phenol typically involves multi-step organic transformations starting from commercially available aromatic precursors. A common approach includes the methylation of 2-hydroxy-5-methoxybenzenesulfonate followed by reduction to introduce the sulfanylmethyl group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

Recent advancements in computational chemistry have also shed light on the reactivity and mechanistic pathways involving 5-methoxy-2-(sulfanylmethyl)phenol. Molecular modeling studies have predicted its behavior in various reaction conditions, aiding chemists in optimizing synthetic routes. These computational insights are complemented by experimental validations, reinforcing the understanding of its chemical behavior.

The pharmacological significance of 5-methoxy-2-(sulfanylmethyl)phenol extends beyond its role as an intermediate. Preclinical studies have highlighted its potential as an inhibitor of certain enzymes implicated in metabolic disorders. The ability to modulate enzyme activity through structural modifications derived from this compound opens new avenues for therapeutic intervention. Additionally, its interaction with biological membranes has been explored, suggesting possible applications in neuroprotective therapies.

In conclusion, 5-methoxy-2-(sulfanylmethyl)phenol (CAS No. 1895991-16-8) represents a fascinating compound with broad applications in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable building block for drug development. As research continues to uncover new synthetic strategies and biological functions, this compound is poised to play an increasingly important role in medicinal chemistry and beyond.